Cas no 1312309-91-3 (Speciosin L)

• Product Name: Speciosin L
• CAS No: 1312309-91-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 6644295
• PubChem ID: 101798875
• Update Time: 2024-03-02

Speciosin L Chemical and Physical Properties

Names and Identifiers

• 1312309-91-3
• 7-Oxabicyclo[4.1.0]hept-3-ene-2,5-diol, 1-(3-buten-1-yn-1-yl)-, (1R,2R,5R,6S)-rel-(+)-
• (1S,2S,5S,6R)-1-but-3-en-1-ynyl-7-oxabicyclo[4.1.0]hept-3-ene-2,5-diol
• DTXSID201126621
• Speciosin L
• CHEBI:202002

• Inchi： 1S/C10H10O3/c1-2-3-6-10-8(12)5-4-7(11)9(10)13-10/h2,4-5,7-9,11-12H,1H2/t7-,8-,9+,10-/m0/s1
• InChI Key： KUAAHEXHZDTABU-QEYWKRMJSA-N
• SMILES： O1[C@@H]2[C@H](C=C[C@@H]([C@]12C#CC=C)O)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ynones